Cas no 1346947-11-2 (4-ethyl-3-(1H-pyrazol-4-yl)-1H-pyrazol-5-amine)

• Product Name: 4-ethyl-3-(1H-pyrazol-4-yl)-1H-pyrazol-5-amine
• CAS No: 1346947-11-2
• MF: C₈H₁₁N₅
• MW: 177.206440210342
• CID: 5998055
• PubChem ID: 136125222
• Update Time: 2025-10-29

4-ethyl-3-(1H-pyrazol-4-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-3-(1H-pyrazol-4-yl)-1H-pyrazol-5-amine
• AKOS012379758
• EN300-1149043
• 1346947-11-2

• Inchi： 1S/C8H11N5/c1-2-6-7(12-13-8(6)9)5-3-10-11-4-5/h3-4H,2H2,1H3,(H,10,11)(H3,9,12,13)
• InChI Key： AKXCHBLCJNXWJO-UHFFFAOYSA-N
• SMILES： C(C1C(=NNC=1C1=CNN=C1)N)C

Computed Properties

• Exact Mass: 177.10144537g/mol
• Monoisotopic Mass: 177.10144537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• Density: 1.333±0.06 g/cm3(Predicted)
• Boiling Point: 575.8±50.0 °C(Predicted)
• pka: 13.81±0.50(Predicted)

Additional information on 4-ethyl-3-(1H-pyrazol-4-yl)-1H-pyrazol-5-amine

Comprehensive Overview of 4-ethyl-3-(1H-pyrazol-4-yl)-1H-pyrazol-5-amine (CAS No. 1346947-11-2)

4-ethyl-3-(1H-pyrazol-4-yl)-1H-pyrazol-5-amine (CAS No. 1346947-11-2) is a heterocyclic compound featuring a unique pyrazole backbone, which has garnered significant attention in pharmaceutical and agrochemical research. Its molecular structure combines an ethyl group with two pyrazole rings, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways. The compound's CAS number 1346947-11-2 serves as a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global chemical databases.

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From a synthetic chemistry perspective, 4-ethyl-3-(1H-pyrazol-4-yl)-1H-pyrazol-5-amine offers a robust scaffold for structural modifications. Its 1H-pyrazol-4-yl moiety is particularly valuable for designing ligands with high affinity for enzymatic targets. Discussions in online forums often highlight its utility in fragment-based drug design (FBDD), a trending topic in medicinal chemistry. Additionally, its amine group provides a handle for further functionalization, enabling the creation of libraries for high-throughput screening (HTS).

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In agrochemistry, pyrazole amines are explored for their herbicidal and fungicidal properties. The 4-ethyl-3-(1H-pyrazol-4-yl)-1H-pyrazol-5-amine structure could contribute to next-generation crop protection agents, addressing sustainability challenges in agriculture. Searches like "pyrazole agrochemicals 2024" reflect this intersection of chemistry and eco-friendly farming solutions.

Analytical characterization of 1346947-11-2 typically involves techniques such as HPLC, NMR, and mass spectrometry to ensure purity and identity. Quality control is paramount, especially for buyers seeking "high-purity CAS 1346947-11-2" for preclinical studies. The compound's spectral data is often shared in open-access journals, facilitating collaborative research.

Looking ahead, the integration of 4-ethyl-3-(1H-pyrazol-4-yl)-1H-pyrazol-5-amine into AI-driven drug discovery platforms is a promising frontier. Machine learning models trained on pyrazole datasets could accelerate the identification of novel therapeutic candidates, resonating with searches for "AI in chemical synthesis." This synergy between computational tools and experimental chemistry exemplifies modern scientific innovation.